Cas no 7505-37-5 ( )

• Product Name: &nbsp
• CAS No: 7505-37-5
• MF: C₁₈H₁₉BrN₄S₂
• MW: 435.40425992012
• CID: 981130
• PubChem ID: 24201273
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [5-(carbamimidoylsulfanylmethyl)phenanthren-4-yl]methyl carbamimidothioate,hydrobromide
• NSC407675
• NSC-407675
• DTXSID50639723
• (Phenanthrene-4,5-diyl)bis(methylene) dicarbamimidothioate--hydrogen bromide (1/1)
• 7505-37-5
•  

• Inchi： 1S/C18H18N4S2.BrH/c19-17(20)23-9-13-5-1-3-11-7-8-12-4-2-6-14(10-24-18(21)22)16(12)15(11)13;/h1-8H,9-10H2,(H3,19,20)(H3,21,22);1H
• InChI Key： CEDXKHJMIIHZRA-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1C=CC=C2C=CC3C=CC=C(CSC(=N)N)C=3C2=1

Computed Properties

• Exact Mass: 354.09754
• Monoisotopic Mass: 434.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Density: 1.4
• Boiling Point: 602.8°C at 760 mmHg
• Flash Point: 318.4°C
• Refractive Index: 1.731
• PSA: 99.74
• LogP: 6.80450